Cas no 121582-64-7 (4-Hydroxy-6-oxo-1-3-(trifluoromethyl)phenyl-1,6-dihydro-3-pyridazinecarboxylic Acid)

• Product Name: 4-Hydroxy-6-oxo-1-3-(trifluoromethyl)phenyl-1,6-dihydro-3-pyridazinecarboxylic Acid
• CAS No: 121582-64-7
• MF: C₁₂H₇F₃N₂O₄
• MW: 300.190193414688
• MDL: MFCD00141002
• CID: 895949
• PubChem ID: 54694285
• Update Time: 2025-06-12

4-Hydroxy-6-oxo-1-3-(trifluoromethyl)phenyl-1,6-dihydro-3-pyridazinecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-6-oxo-1-(3-(trifluoromethyl)phenyl)-1,6-dihydropyridazine-3-carboxylic acid
• 4-HYDROXY-6-OXO-1-[3-(TRIFLUOROMETHYL)PHENYL]-1,6-DIHYDRO-3-PYRIDAZINECARBOXYLIC ACID
• 4-hydroxy-6-oxo-1-[3-(trifluoromethyl)phenyl]pyridazine-3-carboxylic acid
• 2,3-Dihydro-5-hydroxy-2-[3-(trifluoromethyl)phenyl]pyridazin-3-one-6-carboxylic acid
• 2-<3-(trifluoromethyl)phenyl>-5-hydroxy-3-oxo-2,3-dihydropyridazine-6-carboxylic acid
• 6-hydroxy-4-oxo-1-[3-(trifluoromethyl)phenyl]pyridazine-3-carboxylic Acid
• 3-Pyridazinecarboxylic acid, 1,6-dihydro-4-hydroxy-6-oxo-1-[3-(trifluoromethyl)phenyl]-
• MFCD00141002
• J-515508
• 4-Hydroxy-6-oxo-1-(3-(trifluoromethyl)phenyl)-1,6-dihydropyridazine-3-carboxylicacid
• HOSFFJDXDINVOV-UHFFFAOYSA-N
• AKOS005070566
• 5D-048
• 4-Hydroxy-6-oxo-1-[3-(trifluoromethyl)phenyl]-1,6-dihydropyridazine-3-carboxylic acid
• SCHEMBL1698255
• DTXSID20715927
• WEA58264
• CS-0442672
• 121582-64-7
• 2,3-Dihydro-5-hydroxy-2-[3-(trifluoromethyl)phenyl]pyridazin-3-one-6-carboxylicacid97%
• 4-Hydroxy-6-oxo-1-3-(trifluoromethyl)phenyl-1,6-dihydro-3-pyridazinecarboxylic Acid

• MDL： MFCD00141002
• Inchi： 1S/C12H7F3N2O4/c13-12(14,15)6-2-1-3-7(4-6)17-9(19)5-8(18)10(16-17)11(20)21/h1-5,18H,(H,20,21)
• InChI Key： HOSFFJDXDINVOV-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)N1C(C=C(C(C(=O)O)=N1)O)=O)(F)F

Computed Properties

• Exact Mass: 300.03600
• Monoisotopic Mass: 300.03579120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 90.2Ų

Experimental Properties

• Melting Point: 261-263°C
• PSA: 92.42000
• LogP: 1.65510

4-Hydroxy-6-oxo-1-3-(trifluoromethyl)phenyl-1,6-dihydro-3-pyridazinecarboxylic Acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-Hydroxy-6-oxo-1-3-(trifluoromethyl)phenyl-1,6-dihydro-3-pyridazinecarboxylic Acid

4-Hydroxy-6-oxo-1-3-(trifluoromethyl)phenyl-1,6-dihydro-3-pyridazinecarboxylic Acid (CAS No. 121582-64-7): A Comprehensive Review

4-Hydroxy-6-oxo-1-3-(trifluoromethyl)phenyl-1,6-dihydro-3-pyridazinecarboxylic Acid, identified by its CAS number 121582-64-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including hydroxyl, carboxylic acid, and trifluoromethyl substituents, contributes to its unique chemical properties and reactivity, making it a valuable scaffold for synthetic chemists and biologists.

The< strong>1,6-dihydro-3-pyridazinecarboxylic acid moiety in the compound's structure is particularly noteworthy, as pyridazine derivatives have been extensively studied for their pharmacological activities. Pyridazines are heterocyclic compounds that exhibit a wide range of biological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a< strong>trifluoromethyl group at the 3-position of the phenyl ring enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design. These modifications make< strong>4-Hydroxy-6-oxo-1-3-(trifluoromethyl)phenyl-1,6-dihydro-3-pyridazinecarboxylic Acid a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting specific biological pathways. The< strong>hydroxyl and< strong>carboxylic acid groups in this compound provide multiple sites for chemical modification, allowing for the synthesis of derivatives with tailored biological activities. For instance, studies have shown that hydroxylated pyridazine derivatives can interact with enzymes and receptors involved in disease processes. The< strong>trifluoromethyl group further influences the electronic properties of the molecule, potentially enhancing its binding affinity to biological targets.

The< strong>CAS No. 121582-64-7 registry number ensures that researchers can reliably identify and obtain this compound for their studies. Its unique structural features make it a versatile building block for drug discovery programs. Researchers have utilized computational methods to predict the pharmacokinetic properties of this compound, suggesting that it may exhibit favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These predictions are supported by experimental data from preclinical studies conducted in various model systems.

The synthesis of< strong>4-Hydroxy-6-oxo-1-3-(trifluoromethyl)phenyl-1,6-dihydro-3-pyridazinecarboxylic Acid involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. Key synthetic strategies include condensation reactions to form the pyridazine core, followed by functional group transformations to introduce the hydroxyl and carboxylic acid moieties. The incorporation of the< strong>trifluoromethyl group typically requires specialized reagents and conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this type of compound.

The biological activity of< strong>4-Hydroxy-6-oxo-1-3-(trifluoromethyl)phenyl-1,6-dihydro-3-pyridazinecarboxylic Acid has been evaluated in several preclinical models. Initial studies have demonstrated potential therapeutic effects in areas such as inflammation and cancer. The compound's ability to modulate key signaling pathways has been investigated using cellular assays and animal models. These findings suggest that it may serve as a lead compound for further development into a novel therapeutic agent.

In conclusion,< strong>4-Hydroxy-6-oxo-1-3-(trifluoromethyl)phenyl-1,6-dihydro-3-pyridazinecarboxylic Acid (CAS No. 121582-64) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset for drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of innovative treatments for various diseases.